Cas no 2138043-21-5 (methyl 3-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate)

• Product Name: methyl 3-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate
• CAS No: 2138043-21-5
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5944573
• PubChem ID: 165799657
• Update Time: 2025-05-24

methyl 3-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate
• EN300-1164143
• 2138043-21-5

• Inchi： 1S/C8H13N3O2/c1-5-8(11-4-10-5)6(9)3-7(12)13-2/h4,6H,3,9H2,1-2H3,(H,10,11)
• InChI Key： WYFUWRHHARRTDH-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1=C(C)NC=N1)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 81Ų

Additional information on methyl 3-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate

Methyl 3-Amino-3-(4-Methyl-1H-Imidazol-5-Yl)Propanoate: A Comprehensive Overview

Methyl 3-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate, also known by its CAS registry number CAS No. 2138043-21-5, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound belongs to the class of imidazole derivatives, which are widely studied due to their diverse biological activities and potential applications in pharmacology. The structure of methyl 3-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate features a propanoate backbone with an imidazole ring substituted at the 5-position and a methyl group at the 4-position, along with an amino group attached to the propanoate moiety.

The synthesis of methyl 3-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate involves a series of carefully designed chemical reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, making it more accessible for further studies and applications. Recent advancements in catalytic methods and green chemistry have also contributed to the development of more sustainable synthesis routes for this compound.

One of the most promising aspects of methyl 3-amino-3-(4-methyl-1H-imidazol-5-yl)propanoate is its potential as a building block in drug design. The presence of the imidazole ring, a heterocyclic structure known for its stability and reactivity, makes this compound highly versatile in forming bioactive molecules. Studies have shown that this compound exhibits significant antioxidant properties, which could be exploited in the development of novel therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Recent research has also highlighted the role of methyl 3-amino derivatives in modulating cellular signaling pathways. For instance, studies have demonstrated that this compound can interact with key enzymes involved in inflammation and apoptosis, suggesting its potential as an anti-inflammatory or anticancer agent. Furthermore, its ability to act as a chelating agent has opened new avenues for its application in metalloenzyme inhibition and metallothionein regulation.

In addition to its pharmacological applications, methyl 3-amino-containing compounds like this one are also being explored for their role in agrochemicals and materials science. For example, their ability to act as plant growth regulators or biostimulants has been investigated in agricultural research, while their unique electronic properties make them candidates for advanced materials such as organic semiconductors.

The safety profile of methyl 3-amino derivatives is another critical area of research. Recent toxicological studies have focused on assessing the acute and chronic toxicity of these compounds, particularly their potential genotoxicity and carcinogenicity. These studies are essential for ensuring that any future applications of methyl 3-amino-containing compounds are safe for human use and environmentally friendly.

In conclusion, methyl 3-amino derivatives like methyl 3-amino-3-(4-methyl-CAS No. 2138043-Yl)propanoate represent a valuable class of compounds with diverse biological activities and wide-ranging applications across various fields. Ongoing research continues to uncover new insights into their structure-function relationships, synthesis methods, and therapeutic potentials, positioning them as key players in modern drug discovery and material science.